molecular formula C14H12ClNO2 B6386990 2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95% CAS No. 1261926-39-9

2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95%

Cat. No. B6386990
CAS RN: 1261926-39-9
M. Wt: 261.70 g/mol
InChI Key: WXVASYIUWDFVPV-UHFFFAOYSA-N
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Description

2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid (2C5DMPIA), also known as 2-chloro-5-methylpyridine-3-carboxylic acid, is a chemical compound with a molecular formula of C8H8ClNO2. It is a white crystalline solid with a melting point of 99-101°C. 2C5DMPIA is primarily used in scientific research, and it has a wide range of applications, including the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

2C5DMPIA has been studied for its potential biological activity. It has been found to act as an agonist at the human μ-opioid receptor, which is involved in pain perception and reward pathways. It has also been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that plays a role in learning and memory.
Biochemical and Physiological Effects
2C5DMPIA has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties, and it has been found to have neuroprotective effects in animal models of neurodegenerative diseases. It has also been found to have anticonvulsant and antipsychotic effects in animal models of epilepsy and schizophrenia, respectively.

Advantages and Limitations for Lab Experiments

2C5DMPIA is an ideal compound for lab experiments due to its ease of synthesis and its wide range of applications. It is also relatively inexpensive and readily available. However, it is important to note that it is a potentially toxic compound and should be handled with caution.

Future Directions

The potential applications of 2C5DMPIA are vast and diverse. It could be used in the development of new drugs for the treatment of pain, inflammation, and neurodegenerative diseases. It could also be used in the synthesis of new materials, such as conducting polymers and nanomaterials. Additionally, it could be used in the development of new diagnostics and therapeutics for cancer and other diseases. Finally, it could be used in the development of new drugs for the treatment of psychiatric disorders, such as depression and anxiety.

Synthesis Methods

2C5DMPIA can be synthesized via a three-step process. First, 3,5-dimethylphenyl isonicotinic acid is reacted with thionyl chloride in an inert atmosphere. This reaction produces the corresponding isonicotinyl chloride. The isonicotinyl chloride is then reacted with 2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95%ethylpyridine in the presence of an acid catalyst to give 2C5DMPIA. Finally, the product is purified by recrystallization.

Scientific Research Applications

2C5DMPIA is widely used in scientific research, as it is a key intermediate for the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and antipsychotics. It is also used in the synthesis of other organic compounds, such as dyes, pigments, and fragrances. In addition, it has been used in the synthesis of new materials, such as conducting polymers and nanomaterials.

properties

IUPAC Name

2-chloro-5-(3,5-dimethylphenyl)pyridine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12ClNO2/c1-8-3-9(2)5-10(4-8)12-7-16-13(15)6-11(12)14(17)18/h3-7H,1-2H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXVASYIUWDFVPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10687088
Record name 2-Chloro-5-(3,5-dimethylphenyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10687088
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

261.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261926-39-9
Record name 2-Chloro-5-(3,5-dimethylphenyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10687088
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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